Cas no 941886-09-5 (8-(dimethylamino)-7-(2-hydroxy-2-phenylethyl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

8-(dimethylamino)-7-(2-hydroxy-2-phenylethyl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione structure
941886-09-5 structure
Product Name:8-(dimethylamino)-7-(2-hydroxy-2-phenylethyl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
CAS No:941886-09-5
MF:C16H19N5O3
MW:329.353762865067
CID:6007274
PubChem ID:73338432
Update Time:2025-07-15

8-(dimethylamino)-7-(2-hydroxy-2-phenylethyl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

    • 8-(dimethylamino)-7-(2-hydroxy-2-phenylethyl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
    • 8-(dimethylamino)-7-(2-hydroxy-2-phenylethyl)-3-methylpurine-2,6-dione
    • 1H-Purine-2,6-dione, 8-(dimethylamino)-3,7-dihydro-7-(2-hydroxy-2-phenylethyl)-3-methyl-
    • 941886-09-5
    • Inchi: 1S/C16H19N5O3/c1-19(2)15-17-13-12(14(23)18-16(24)20(13)3)21(15)9-11(22)10-7-5-4-6-8-10/h4-8,11,22H,9H2,1-3H3,(H,18,23,24)
    • InChI Key: FMDBDASHQFNKFD-UHFFFAOYSA-N
    • SMILES: N1(CC(O)C2=CC=CC=C2)C2=C(N(C)C(=O)NC2=O)N=C1N(C)C

Computed Properties

  • Exact Mass: 331.16443955g/mol
  • Monoisotopic Mass: 331.16443955g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 544
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 88.5Ų

Experimental Properties

  • Density: 1.39±0.1 g/cm3(Predicted)
  • pka: 9.55±0.70(Predicted)

8-(dimethylamino)-7-(2-hydroxy-2-phenylethyl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2477-0082-2μmol
8-(dimethylamino)-7-(2-hydroxy-2-phenylethyl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
941886-09-5 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2477-0082-5μmol
8-(dimethylamino)-7-(2-hydroxy-2-phenylethyl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
941886-09-5 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2477-0082-10μmol
8-(dimethylamino)-7-(2-hydroxy-2-phenylethyl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
941886-09-5 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2477-0082-20μmol
8-(dimethylamino)-7-(2-hydroxy-2-phenylethyl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
941886-09-5 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2477-0082-1mg
8-(dimethylamino)-7-(2-hydroxy-2-phenylethyl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
941886-09-5 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2477-0082-2mg
8-(dimethylamino)-7-(2-hydroxy-2-phenylethyl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
941886-09-5 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2477-0082-3mg
8-(dimethylamino)-7-(2-hydroxy-2-phenylethyl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
941886-09-5 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2477-0082-4mg
8-(dimethylamino)-7-(2-hydroxy-2-phenylethyl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
941886-09-5 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2477-0082-5mg
8-(dimethylamino)-7-(2-hydroxy-2-phenylethyl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
941886-09-5 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2477-0082-10mg
8-(dimethylamino)-7-(2-hydroxy-2-phenylethyl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
941886-09-5 90%+
10mg
$79.0 2023-05-16

Additional information on 8-(dimethylamino)-7-(2-hydroxy-2-phenylethyl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Introduction to 8-(dimethylamino)-7-(2-hydroxy-2-phenylethyl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 941886-09-5) and Its Emerging Applications in Chemical Biology

The compound 8-(dimethylamino)-7-(2-hydroxy-2-phenylethyl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione, identified by its CAS number 941886-09-5, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic compound belongs to the purine derivatives family, a class of molecules widely recognized for their diverse biological activities. The structural features of this compound, including its dimethylamino substituent at the 8-position and the 2-hydroxy-2-phenylethyl group at the 7-position, contribute to its unique chemical and pharmacological properties.

Recent advancements in medicinal chemistry have highlighted the importance of purine-based scaffolds in drug discovery. The presence of the tetrahydro ring system in this molecule imparts a certain flexibility that can be exploited for designing molecules with improved bioavailability and target specificity. Furthermore, the purine-2,6-dione core is a well-known pharmacophore that has been extensively studied for its role in various biological pathways. This compound’s potential as a lead molecule in therapeutic development has garnered considerable attention from researchers worldwide.

In the context of current research, this compound has been explored for its potential applications in modulating enzyme activity and interacting with biological targets. The dimethylamino group is particularly noteworthy, as it can serve as a hydrogen bond acceptor or participate in hydrophobic interactions, depending on the molecular environment. This feature makes it an attractive candidate for designing small-molecule inhibitors targeting proteins involved in critical cellular processes.

The 2-hydroxy-2-phenylethyl side chain adds another layer of complexity to this molecule. This bulky group can influence both the solubility and binding affinity of the compound. Researchers have hypothesized that this moiety might enhance binding to specific protein targets by increasing steric hindrance or by forming favorable interactions with hydrophobic pockets. Such structural features are often crucial in determining the efficacy of a drug candidate.

One of the most compelling aspects of this compound is its potential as a scaffold for further derivatization. The tetrahydro-purine-2,6-dione core provides a versatile platform for introducing additional functional groups or modifying existing ones to optimize pharmacokinetic properties. This adaptability has made it a valuable starting point for synthetic chemists aiming to develop novel therapeutics.

Recent studies have begun to unravel the biological significance of this compound. In vitro experiments have suggested that it may exhibit inhibitory effects on certain enzymes implicated in inflammatory responses and cancer progression. The precise mechanism of action remains under investigation, but preliminary data indicate that it could interfere with key signaling pathways by competing with natural substrates or by altering enzyme conformation.

The synthesis of this compound has also been optimized to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the complex ring system efficiently. These efforts have not only improved accessibility but also allowed for scalable production, which is essential for preclinical and clinical studies.

The role of computational chemistry in studying this compound cannot be overstated. Molecular modeling techniques have been used to predict binding modes and interaction energies with potential targets. These simulations have provided valuable insights into how structural modifications might enhance binding affinity or selectivity. Such computational approaches are becoming increasingly integral to drug discovery pipelines.

Future directions in research on this compound include exploring its potential in vivo using animal models. Initial studies have shown promising results regarding its safety profile and pharmacokinetic behavior. If these findings are validated, further investigation into its therapeutic applications could lead to novel treatments for various diseases.

The interdisciplinary nature of modern chemical biology underscores the importance of compounds like 8-(dimethylamino)-7-(2-hydroxy-2-phenylethyl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 941886-09-5). By integrating synthetic chemistry, computational biology, and pharmacology, researchers can accelerate the discovery of new therapeutics that address unmet medical needs.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd